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Compound of Interest

Compound Name: Heptacontane

Cat. No.: B3057163 Get Quote

Heptacontane is a solid, long-chain hydrocarbon with low volatility and is generally considered

to have low toxicity.[1] However, adherence to standard laboratory safety protocols is essential

to ensure personnel safety and prevent contamination. This guide provides detailed procedures

for the safe handling and disposal of Heptacontane in a laboratory setting.

Physical and Chemical Properties of Heptacontane
A summary of the key physical and chemical properties of Heptacontane is provided in the

table below. Understanding these properties is crucial for safe handling and storage.
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Property Value Source

Molecular Formula C₇₀H₁₄₂ [1][2][3][4][5]

Molecular Weight 983.88 g/mol [2][3][4]

Appearance
Colorless, odorless solid with a

waxy consistency
[1]

Melting Point
Approximately 93°C to

105.55°C
[1][2]

Boiling Point 653.3°C at 760 mmHg [1][2]

Vapor Pressure 3.18E-16 mmHg at 25°C [1]

Density 0.83 g/cm³ [1][2]

Flash Point 698°C [1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Heptacontane to minimize exposure and ensure safety.

PPE Category Item Rationale

Eye Protection
Safety glasses or safety

goggles

Protects eyes from any

potential dust particles or

accidental splashes.

Hand Protection Nitrile gloves
Prevents direct skin contact

with the chemical.

Body Protection Standard laboratory coat
Protects clothing and skin from

spills and contamination.

Operational Plan for Handling Heptacontane
A systematic approach to handling Heptacontane is critical for safety and experimental

accuracy. The following workflow outlines the key steps from preparation to disposal.
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Heptacontane Handling Workflow
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Handling
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Proceed to Handling
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Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of Heptacontane.
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Experimental Protocols
Preparation:

Don Personal Protective Equipment (PPE): Before handling Heptacontane, put on a lab

coat, safety glasses, and nitrile gloves.

Prepare a Clean Workspace: Ensure the weighing area and experimental setup are clean

and free of contaminants. Given its solid nature and low vapor pressure, handling on an

open bench is generally acceptable. However, if there is a risk of generating dust, it is

advisable to work in a fume hood.

Handling:

Weighing: Carefully weigh the desired amount of Heptacontane using a clean spatula and

weigh boat. Minimize the creation of dust.

Transfer: Transfer the weighed Heptacontane to the appropriate reaction vessel or

experimental apparatus.

Cleanup:

Clean Equipment: Clean any spatulas, weigh boats, or other equipment that came into

contact with Heptacontane.

Clean Workspace: Wipe down the work area with an appropriate solvent to remove any

residual particles.

Disposal Plan
Heptacontane is not classified as a hazardous waste. However, proper disposal procedures

should still be followed to ensure environmental responsibility and compliance with local

regulations.

Waste Segregation and Packaging:

Solid Waste: Collect any solid Heptacontane waste, including contaminated consumables

like gloves and weigh boats, in a designated, sealed, and clearly labeled waste container.[6]
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The label should identify the contents as "Non-Hazardous Solid Waste: Heptacontane".[6]

Packaging: The waste container should be a durable, leak-proof bag or a sealed container to

prevent spillage.[7]

Disposal Procedure:

Non-Hazardous Waste Stream: Dispose of the packaged Heptacontane waste in the

designated non-hazardous solid waste stream for the laboratory.[7][8] This is typically the

regular laboratory trash that is sent to a sanitary landfill.[8]

Consult Local Guidelines: Always consult your institution's specific guidelines for non-

hazardous waste disposal, as regulations may vary. Your institution's Environmental Health

and Safety (EHS) office can provide specific instructions.[6][7]

Avoid Custodial Handling: Do not leave chemical waste in regular laboratory trash cans that

are handled by custodial staff.[8] Transport the sealed waste container directly to the

designated dumpster or collection area.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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